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Compound of Interest

Compound Name: CANRENONE

Cat. No.: B7765150

This document provides essential safety and logistical information for the proper disposal of
canrenone in a laboratory setting. The procedures outlined below are designed to ensure the
safety of all personnel and compliance with hazardous waste regulations. Researchers,
scientists, and drug development professionals should adhere to these guidelines to minimize
risks and environmental impact. Canrenone is suspected of causing cancer, is suspected of
damaging fertility or the unborn child, and is toxic to aquatic life with long-lasting effects.[1][2][3]
Therefore, proper handling and disposal are critical.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to wear appropriate Personal
Protective Equipment (PPE). Work should be conducted in a well-ventilated area, such as a
chemical fume hood, to avoid the formation and inhalation of dust and aerosols.[4]

Required PPE:

Gloves: Chemical-resistant gloves.

Eye Protection: Tightly fitting safety goggles or a face shield.[4]

Lab Coat: Fire/flame resistant and impervious clothing.[4]

Respiratory Protection: If there is a risk of dust formation, wear a NIOSH/MSHA or European
Standard EN 149 approved respirator.[1]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b7765150?utm_src=pdf-interest
https://www.benchchem.com/product/b7765150?utm_src=pdf-body
https://www.benchchem.com/product/b7765150?utm_src=pdf-body
https://www.biosynth.com/Files/MSDS/MSDS_FC19670_5000_EN.pdf
https://esschemco.com/wp-content/uploads/2020/10/Canrenone-D7.pdf
https://cdn.caymanchem.com/cdn/msds/21307m.pdf
https://www.chemicalbook.com/msds/canrenone.pdf
https://www.chemicalbook.com/msds/canrenone.pdf
https://www.chemicalbook.com/msds/canrenone.pdf
https://www.biosynth.com/Files/MSDS/MSDS_FC19670_5000_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7765150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

In case of accidental exposure, follow these first aid measures:

o Skin Contact: Immediately take off contaminated clothing and wash the affected area with
soap and plenty of water.[4]

o Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[4]
 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.[4]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[4]

Step-by-Step Disposal Protocol for Canrenone Waste

All waste must be handled in accordance with local, state, and federal regulations.[5] Do not
discharge canrenone or its containers to sewer systems or drains.[4][6]

e Segregation and Collection:

o Collect canrenone waste, including contaminated labware (e.g., pipettes, flasks), PPE,
and spill cleanup materials, in a dedicated, suitable, and closed container.[4]

o The container must be clearly labeled as hazardous waste, indicating the contents
("Canrenone Waste").

e Spill Management:

o Minor Spills (Dry):

Alert personnel in the immediate area.[5]

Wearing appropriate PPE, use dry clean-up procedures to avoid generating dust.[5] You
can dampen the material with water to prevent dusting before sweeping.[5]

Use non-sparking tools to collect the material.[4]

Place the collected residue into a sealed, labeled hazardous waste container.[4][5]

o Major Spills:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.chemicalbook.com/msds/canrenone.pdf
https://www.chemicalbook.com/msds/canrenone.pdf
https://www.chemicalbook.com/msds/canrenone.pdf
https://www.chemicalbook.com/msds/canrenone.pdf
https://www.benchchem.com/product/b7765150?utm_src=pdf-body
https://datasheets.scbt.com/sc-205616.pdf
https://www.benchchem.com/product/b7765150?utm_src=pdf-body
https://www.chemicalbook.com/msds/canrenone.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/Canrenone.htm
https://www.benchchem.com/product/b7765150?utm_src=pdf-body
https://www.chemicalbook.com/msds/canrenone.pdf
https://www.benchchem.com/product/b7765150?utm_src=pdf-body
https://datasheets.scbt.com/sc-205616.pdf
https://datasheets.scbt.com/sc-205616.pdf
https://datasheets.scbt.com/sc-205616.pdf
https://www.chemicalbook.com/msds/canrenone.pdf
https://www.chemicalbook.com/msds/canrenone.pdf
https://datasheets.scbt.com/sc-205616.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7765150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Evacuate the area and alert emergency responders or your institution's Environmental
Health and Safety (EHS) department.[5]

» Prevent spillage from entering drains or water courses.[5]

» Final Disposal Method:

o The primary recommended disposal method is through a licensed chemical destruction
plant or a licensed disposal company.[4][6]

o Controlled incineration with flue gas scrubbing is an appropriate disposal method.[4]

o Alternatively, the material can be dissolved or mixed with a combustible solvent and
burned in a chemical incinerator equipped with an afterburner and scrubber.[1]

o Empty Container Disposal:

o Triple Rinsing: Containers can be triple-rinsed with a suitable solvent. The rinsate must be
collected and disposed of as hazardous canrenone waste.[4][7] After proper rinsing, the
"empty" container can be offered for recycling or reconditioning.[4]

o Puncturing: Alternatively, puncture the container to make it unusable for other purposes
and dispose of it in a sanitary landfill, in accordance with local regulations.[4][5]

Data Summary: Canrenone Hazard and Disposal
Information

The following table summarizes key quantitative and classification data for canrenone relevant
to its safe handling and disposal.
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Parameter

Value | Classification

Source

UN Number

3077

[1]2]

Proper Shipping Name

Environmentally hazardous
substance, solid, n.o.s.

(Canrenone)

[1](2]

Transport Hazard Class

9 (Miscellaneous dangerous

substances and articles)

[1](2]

Packing Group

[1]2]

GHS Hazard Statements

H351: Suspected of causing
cancerH361: Suspected of
damaging fertility or the unborn
childH373: May cause damage
to organs through prolonged or
repeated exposureH411: Toxic
to aquatic life with long lasting

effects

[1]3]

GHS Precautionary

Statements (Disposal Related)

P273: Avoid release to the
environmentP391: Collect
spillageP501: Dispose of
contents/container to an
appropriate treatment and
disposal facility in accordance
with applicable laws and

regulations

[4]

Visual Guide: Canrenone Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

canrenone waste in a laboratory setting.
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Waste Generation & Collection Spill Response

Canrenone Waste Generated
(Solid, Liquid, Contaminated ltems)

:

Don Appropriate PPE Clean up spill using dry methods.
(Gloves, Goggles, Lab Coat) Avoid generating dust.

Collect Waste in a

Labeled, Closed Container

Disposal Pathway Decision

Is the waste an empty container?

Arrange for disposal via
licensed hazardous waste contractor.
(e.g., Chemical Incineration)

Triple-rinse container.
Collect rinsate as hazardous waste.

Offer rinsed container for recycling
or puncture and dispose as solid waste
per institutional guidelines.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7765150#canrenone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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